N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide

• IUPAC Name: N-tert-butyl-2-(N-methylsulfonyl-4-phenoxyanilino)acetamide
• InChI: InChI=1S/C19H24N2O4S/c1-19(2,3)20-18(22)14-21(26(4,23)24)15-10-12-17(13-11-15)25-16-8-6-5-7-9-16/h5-13H,14H2,1-4H3,(H,20,22)
• InChI Key: WYLOLFJUUQJYMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CN(C1=CC=C(C=C1)OC2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide, also known as BVT.2733, is a small molecule inhibitor that has shown promising results in preclinical studies as a potential treatment for various diseases. 2733.

Mechanism of Action

N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which is an enzyme that plays a role in regulating insulin signaling and glucose metabolism. By inhibiting PTP1B, this compound can improve insulin sensitivity and glucose metabolism. Additionally, this compound has been shown to inhibit the activity of several other enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in preclinical studies. In animal models of cancer, this compound has been shown to inhibit tumor growth and induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to reduce inflammation and improve glucose tolerance and insulin sensitivity in animal models of metabolic disorders.

Advantages and Limitations for Lab Experiments

One advantage of N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide is that it is a small molecule inhibitor, which makes it easier to administer and study in preclinical experiments. Additionally, this compound has shown promising results in inhibiting cancer cell growth and reducing inflammation, which makes it a potentially useful therapeutic agent for these diseases. However, one limitation of this compound is that it has not yet been studied in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide research. One potential application is in the development of new cancer therapies. This compound has shown promising results in inhibiting cancer cell growth and inducing apoptosis, so further studies are needed to determine its potential as a cancer treatment. Additionally, this compound may have potential as a treatment for other diseases, such as metabolic disorders and inflammation. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, which will require clinical trials.

Scientific Research Applications

N~1~-(tert-butyl)-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)glycinamide has been studied for its potential therapeutic effects in various diseases, including cancer, inflammation, and metabolic disorders. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of metabolic disorders.